Cas no 169394-83-6 ((E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene)

• Product Name: (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene
• CAS No: 169394-83-6
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD00110753
• CID: 1095280
• PubChem ID: 5702926
• Update Time: 2025-07-28

(E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene Chemical and Physical Properties

Names and Identifiers

• (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene
• 1-(benzyloxy)-4-[(E)-2-nitroethenyl]benzene
• MSDHJAWQEZOXGV-ZHACJKMWSA-N
• 1-((4-((E)-2-NITROVINYL)PHENOXY)METHYL)BENZENE
• 4-Benzyloxy-trans-
• CCG-41982
• MFCD00110753
• SR-01000632019-1
• 4-Benzyloxy-trans-beta-nitrostyrene
• A-nitrostyrene
• SCHEMBL236393
• 1-Benzyloxy-4-((E)-2-nitro-vinyl)-benzene
• SCHEMBL10245518
• 169394-83-6
• J-017662
• SR-01000632019
• 4-Benzyloxy-trans-beta-nitrostyrene, 97%
• AS-46648
• CS-0370888
• DTXSID80420686
• DB-362956
• CS-0196849
• Cyto10D2
• AKOS003353253
• AKOS017269554
• SR-01000632019-2
• 2982-55-0
• AKOS015889207
• 4-Benzyloxy-trans- beta -nitrostyrene
• 1-(benzyloxy)-4-(2-nitrovinyl)benzene
• CX1082
• 4-BENZYLOXY-TRANS-BETA-NITROSTYRENE 97
• A926999
• 1-[(E)-2-nitroethenyl]-4-phenylmethoxybenzene
• 1-(benzyloxy)-4-[(E)-2-nitrovinyl]benzene

• MDL： MFCD00110753
• Inchi： 1S/C15H13NO3/c17-16(18)11-10-13-6-8-15(9-7-13)19-12-14-4-2-1-3-5-14/h1-11H,12H2/b11-10+
• InChI Key： MSDHJAWQEZOXGV-ZHACJKMWSA-N
• SMILES： O(C1C=CC(/C=C/[N+](=O)[O-])=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.08954328g/mol
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Color/Form: Solid
• Melting Point: 121-125 °C(lit.)

(E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene Security Information

• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene

Comprehensive Overview of (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene (CAS No. 169394-83-6): Properties, Applications, and Research Insights

(E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene (CAS No. 169394-83-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This nitrovinyl derivative belongs to the class of aromatic compounds and is characterized by the presence of a benzyloxy group and a nitrovinyl moiety in its molecular structure. The compound's distinct electronic properties and reactivity patterns make it particularly interesting for researchers working in the areas of organic synthesis, material science, and pharmaceutical development.

One of the most frequently searched questions about this compound relates to its synthetic applications. Researchers often inquire about "how to synthesize (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene" or "reaction mechanisms involving nitrovinyl compounds." The compound serves as a valuable building block in organic chemistry, particularly for the construction of more complex molecular architectures. Its electron-withdrawing nitro group and conjugated system make it an excellent candidate for various cycloaddition reactions and nucleophilic substitutions, which are hot topics in current green chemistry research.

From a spectroscopic characterization perspective, (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene exhibits distinctive features that are often discussed in academic circles. The compound's UV-Vis absorption spectrum typically shows strong absorption in the range of 300-400 nm due to its π-π* transitions, making it relevant for studies in photochemistry and molecular electronics. Recent searches on academic databases reveal growing interest in "optical properties of nitrovinyl aromatics" and "applications in organic photovoltaics," indicating the compound's potential in emerging technologies.

The stereochemistry of (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene is another aspect that attracts considerable attention. The E-configuration of the nitrovinyl group is crucial for its molecular interactions and biological activity. This stereochemical feature has led to investigations into its potential as a pharmacophore in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Current research trends show increasing searches for "bioactive nitrovinyl compounds" and "structure-activity relationships of aromatic nitro derivatives."

In the context of material science, (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene has shown promise as a precursor for functional materials. Its ability to undergo various polymerization reactions and form conjugated polymers has sparked interest in applications ranging from organic semiconductors to sensor materials. Recent publications and patent filings indicate growing exploration of "nitrovinyl-containing polymers" and "smart materials based on aromatic nitro compounds," reflecting the compound's versatility in advanced material development.

The stability and storage conditions of (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene are practical concerns frequently searched by laboratory professionals. Proper handling requires protection from light exposure and storage under inert atmosphere conditions to prevent potential decomposition. These considerations are particularly important given the compound's photosensitive nature and reactivity, topics that often appear in discussions about "best practices for handling conjugated nitro compounds" in research settings.

From an analytical chemistry perspective, the characterization of (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's well-defined crystalline structure and distinct spectral signatures make it an excellent candidate for method development in analytical instrumentation. Recent search trends show increasing interest in "advanced characterization of nitroaromatics" and "spectral interpretation of vinyl-substituted benzenes."

The environmental fate and biodegradation of (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene have become topics of interest in light of growing concerns about sustainable chemistry. While not classified as hazardous, understanding its environmental persistence and potential transformation products aligns with current research priorities in green chemistry and environmental risk assessment. These aspects are increasingly reflected in search queries about "eco-friendly handling of nitroaromatic compounds" and "biodegradation pathways of synthetic intermediates."

In conclusion, (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene (CAS No. 169394-83-6) represents a fascinating subject of study with diverse applications across multiple scientific disciplines. Its unique combination of structural features, reactivity patterns, and physical properties continues to inspire research in areas ranging from organic synthesis to advanced materials. As scientific understanding of this compound deepens, it is likely to find even broader utility in both academic and industrial settings, particularly in emerging fields that value its distinctive molecular characteristics.